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Compound of Interest

Compound Name: BI-D1870

Cat. No.: B1684656 Get Quote

This technical support guide provides detailed protocols and troubleshooting advice for

dissolving the RSK inhibitor BI-D1870 in DMSO. It is intended for researchers, scientists, and

drug development professionals who are utilizing this compound in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for BI-D1870?

A1: The recommended solvent for preparing stock solutions of BI-D1870 for in vitro use is

dimethyl sulfoxide (DMSO).[1][2][3][4][5] BI-D1870 is insoluble in water and ethanol.[1][4]

Q2: What is the maximum solubility of BI-D1870 in DMSO?

A2: The solubility of BI-D1870 in DMSO is high, with sources reporting values ranging from

>19.6 mg/mL to 100 mg/mL.[2][3] For specific quantitative data, please refer to the solubility

table below.

Q3: Why is my BI-D1870 not dissolving completely in DMSO?

A3: Several factors can affect the dissolution of BI-D1870. One common issue is the use of

DMSO that has absorbed moisture, which can significantly reduce the solubility of the

compound.[1] It is highly recommended to use fresh, anhydrous DMSO. Additionally, gentle

warming and sonication can aid in dissolution.[2]

Q4: How should I store the BI-D1870 stock solution in DMSO?
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A4: To ensure stability, it is recommended to aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles.[1][6] The stock solution can be stored at -20°C for up to one

year or at -80°C for up to two years.[3][6]

Q5: What is the mechanism of action of BI-D1870?

A5: BI-D1870 is a potent and specific, ATP-competitive inhibitor of the p90 ribosomal S6 kinase

(RSK) family of serine/threonine kinases, including RSK1, RSK2, RSK3, and RSK4.[1][2][6][7]

It has been shown to inhibit the PI3K-Akt-mTORC1 signaling pathway.[8]

Troubleshooting Guide
Issue Possible Cause Solution

Precipitate forms after adding

to aqueous buffer.

BI-D1870 is insoluble in

aqueous solutions.

For in vivo or cell culture

experiments, a specific

formulation with co-solvents

like PEG300 and Tween-80 is

required.[1][3][9] The final

concentration of DMSO in cell

culture media should be kept

low (typically ≤ 0.1%) to avoid

cytotoxicity.[10][11]

Inconsistent experimental

results.

Degradation of BI-D1870 due

to improper storage.

Always aliquot stock solutions

and avoid repeated freeze-

thaw cycles.[1][6] Store at the

recommended temperatures

(-20°C or -80°C).[3][6]

Difficulty achieving high

concentrations.

Using DMSO that is not fresh

or anhydrous.

Use a fresh, unopened bottle

of anhydrous DMSO for

preparing stock solutions.[1]

Compound appears to have

low potency.

Incomplete dissolution leading

to a lower effective

concentration.

Ensure the compound is fully

dissolved by warming the

solution to 37°C for 10 minutes

and/or using an ultrasonic

bath.[2]
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Quantitative Data Presentation
Solubility of BI-D1870 in DMSO

Vendor/Source Reported Solubility (mg/mL) Reported Solubility (mM)

Selleck Chemicals 78 mg/mL 199.27 mM

APExBIO >19.6 mg/mL >50.07 mM

MedchemExpress 100 mg/mL 255.48 mM

Cayman Chemical 15 mg/mL 38.32 mM

Molecular Weight of BI-D1870: 391.42 g/mol [1][3]

Experimental Protocol: Preparation of a 10 mM BI-
D1870 Stock Solution in DMSO
Materials:

BI-D1870 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or incubator set to 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Preparation: Allow the BI-D1870 powder and anhydrous DMSO to come to room

temperature before use.
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Weighing: Accurately weigh out the desired amount of BI-D1870 powder. For a 10 mM stock

solution, you would weigh 3.914 mg of BI-D1870 to prepare 1 mL of solution.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the BI-D1870
powder.

Vortex the solution thoroughly for several minutes to facilitate dissolution.

Troubleshooting Dissolution (if necessary):

If the compound does not fully dissolve, warm the solution in a 37°C water bath for 10-15

minutes.[2]

Alternatively, or in addition, place the vial in an ultrasonic bath for a short period.[2][3]

Visually inspect the solution to ensure there are no visible particles.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.[3][6]

Visualization of BI-D1870's Mechanism of Action
The following diagram illustrates the signaling pathway inhibited by BI-D1870. As an RSK

inhibitor, BI-D1870 blocks the downstream effects of the Ras/MAPK pathway, which includes

the regulation of cell proliferation and survival. Recent studies have also shown its inhibitory

effect on the PI3K-Akt-mTORC1 axis.[8]
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Caption: BI-D1870 inhibits RSK and the PI3K-Akt-mTORC1 pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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